Cas no 2649061-92-5 (1-isocyanato-3,3-dimethylpentane)

• Product Name: 1-isocyanato-3,3-dimethylpentane
• CAS No: 2649061-92-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6129638
• PubChem ID: 153669791
• Update Time: 2025-10-23

1-isocyanato-3,3-dimethylpentane Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-3,3-dimethylpentane
• 2649061-92-5
• EN300-1754436

• Inchi： 1S/C8H15NO/c1-4-8(2,3)5-6-9-7-10/h4-6H2,1-3H3
• InChI Key： BEEZLKCANLLVRA-UHFFFAOYSA-N
• SMILES： O=C=NCCC(C)(C)CC

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-isocyanato-3,3-dimethylpentane

1-Isocyanato-3,3-dimethylpentane (CAS No. 2649061-92-5): Properties, Applications, and Industry Insights

1-Isocyanato-3,3-dimethylpentane (CAS No. 2649061-92-5) is a specialized aliphatic isocyanate compound gaining attention in advanced material science and specialty chemical applications. This branched-chain isocyanate derivative features unique structural characteristics that differentiate it from conventional linear isocyanates, offering distinct advantages in polymer modification and surface coating technologies.

The molecular structure of 1-isocyanato-3,3-dimethylpentane incorporates both the reactive isocyanate functional group (-NCO) and sterically hindered tertiary carbon centers, creating a balance between reactivity and stability. This chemical compound typically appears as a colorless to pale yellow liquid with a characteristic odor, exhibiting moderate viscosity at room temperature. Its molecular weight of 141.21 g/mol and specific branching pattern contribute to its distinctive physical and chemical properties.

Current research trends highlight the growing importance of specialty isocyanates like 1-isocyanato-3,3-dimethylpentane in developing high-performance materials. Industry professionals frequently search for "branched isocyanate applications" and "sterically hindered NCO compounds," reflecting the compound's relevance in advanced material formulations. The unique spatial arrangement of its molecular structure provides enhanced control over polymerization kinetics and final material properties.

In industrial applications, 1-isocyanato-3,3-dimethylpentane serves as a valuable building block for polyurethane chemistry. Its branched structure influences the mechanical properties of resulting polymers, offering improved flexibility and impact resistance compared to linear analogs. Material scientists particularly value its application in creating specialty coatings with enhanced durability and chemical resistance, addressing common search queries about "high-performance coating additives" and "advanced polyurethane formulations."

The compound's reactivity profile makes it suitable for controlled crosslinking reactions in various polymer systems. When reacting with polyols or other nucleophiles, 1-isocyanato-3,3-dimethylpentane forms urethane linkages while maintaining the steric benefits of its branched architecture. This characteristic answers frequent technical questions about "controlling polymer network density" and "tailoring material flexibility" in specialty formulations.

Recent advancements in green chemistry have spurred interest in the environmental profile of specialty isocyanates. While 1-isocyanato-3,3-dimethylpentane requires standard handling precautions typical for isocyanate compounds, its efficient reactivity can potentially reduce solvent usage in applications. This aligns with industry searches for "sustainable material chemistry" and "eco-friendly polymer additives," though proper formulation expertise remains essential.

The synthesis of 1-isocyanato-3,3-dimethylpentane typically involves phosgene-free routes, reflecting modern chemical manufacturing trends. Production methods often start from corresponding amines through careful carbonylation reactions, with process optimization focusing on yield improvement and purity control—topics frequently searched by chemical engineers and process chemists.

Analytical characterization of 2649061-92-5 employs standard techniques including FTIR spectroscopy (showing characteristic NCO stretch at ~2270 cm⁻¹), NMR analysis, and chromatographic methods. Quality control parameters for this chemical intermediate typically focus on isocyanate content determination and moisture sensitivity, addressing common quality assurance questions in industrial settings.

Market dynamics for 1-isocyanato-3,3-dimethylpentane reflect growing demand in niche high-performance material sectors. While comprehensive market data remains limited due to its specialized nature, industry analysts note increasing interest from advanced coating and adhesive manufacturers. This trend corresponds with search patterns for "next-generation polymer modifiers" and "performance-enhancing chemical intermediates."

Future research directions for 1-isocyanato-3,3-dimethylpentane may explore its potential in smart material applications and hybrid polymer systems. The compound's structural features could enable developments in temperature-responsive materials or self-healing coatings—areas generating significant scientific curiosity as evidenced by rising searches for "functional polymer chemistry" and "advanced material innovations."

Handling and storage recommendations for 2649061-92-5 follow standard protocols for isocyanate compounds, emphasizing protection against moisture and proper ventilation. Technical personnel often search for "isocyanate handling best practices" and "chemical storage guidelines," underlining the importance of safety information in professional contexts.

In conclusion, 1-isocyanato-3,3-dimethylpentane represents an interesting example of how structural modifications in specialty chemicals can unlock new material possibilities. Its combination of reactive functionality and steric influence continues to attract research attention across multiple application sectors, from advanced coatings to tailored elastomers. As material science advances, compounds like 2649061-92-5 will likely play increasingly important roles in developing next-generation polymeric materials with precisely engineered properties.